Cas no 643015-36-5 (2-Methyl-4-(trifluoromethyl)nicotinonitrile)

2-Methyl-4-(trifluoromethyl)nicotinonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive compounds. The nitrile functionality provides a versatile handle for further chemical modifications, enabling the construction of heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and structural rigidity. High purity and consistent quality ensure reliable performance in synthetic applications. Its stability under standard laboratory conditions further facilitates handling and storage.

2-Methyl-4-(trifluoromethyl)nicotinonitrile structure

643015-36-5 structure

Product Name:2-Methyl-4-(trifluoromethyl)nicotinonitrile

CAS No:643015-36-5

MF:C₈H₅F₃N₂

MW:186.133911848068

CID:1031583

PubChem ID:11159730

Update Time:2025-05-28

2-Methyl-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4-(trifluoromethyl)nicotinonitrile
- 2-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile
- 643015-36-5
- DB-338566
- SCHEMBL13082489
- DTXSID30457205
- Inchi： 1S/C8H5F3N2/c1-5-6(4-12)7(2-3-13-5)8(9,10)11/h2-3H,1H3
- InChI Key： DCBBDTBBFOYQQC-UHFFFAOYSA-N
- SMILES： FC(C1C=CN=C(C)C=1C#N)(F)F

Computed Properties

Exact Mass: 186.04048265g/mol
Monoisotopic Mass: 186.04048265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 36.7Å²

2-Methyl-4-(trifluoromethyl)nicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029007257-250mg	2-Methyl-4-(trifluoromethyl)nicotinonitrile	643015-36-5	95%	250mg	$940.80	2023-09-01
Alichem	A029007257-500mg	2-Methyl-4-(trifluoromethyl)nicotinonitrile	643015-36-5	95%	500mg	$1786.10	2023-09-01
Alichem	A029007257-1g	2-Methyl-4-(trifluoromethyl)nicotinonitrile	643015-36-5	95%	1g	$3126.60	2023-09-01
Chemenu	CM177095-1g	2-methyl-4-(trifluoromethyl)nicotinonitrile	643015-36-5	95%	1g	$632	2022-06-10
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